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Compound of Interest

Compound Name: ER-27319

Cat. No.: B1623812

For researchers and drug development professionals handling ER-27319, a potent and
selective Syk kinase inhibitor, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility.[1][2][3] This guide provides essential safety information
and a step-by-step plan for the appropriate disposal of ER-27319, aligning with best practices
in chemical waste management.

Core Safety and Handling Protocols

ER-27319, also known as ER-27319 maleate, is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects.[4] Therefore, stringent adherence to safety
protocols is mandatory to minimize exposure and prevent environmental contamination.

Personal Protective Equipment (PPE): Always use appropriate personal protective equipment
when handling ER-27319. This includes:

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Protective gloves.[4]

Body Protection: Impervious clothing.[4]

Respiratory Protection: A suitable respirator should be used, especially when handling the
compound in powder form to avoid dust and aerosol formation.[4][5]
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[5] An accessible safety shower and eye wash station must be readily
available.[4][5]

Quantitative Data Summary

The following table summarizes the key quantitative data available for ER-27319 maleate.

Property Value Reference

--INVALID-LINK--, --INVALID-
Molecular Formula C18H20N20.C4H404

LINK--
] --INVALID-LINK--, --INVALID-
Molecular Weight 396.17 g/mol
LINK--
o --INVALID-LINK--, --INVALID-
Solubility in Water 75 mM
LINK--
--INVALID-LINK--, --INVALID-
Solubility in DMSO 100 mM
LINK--
Powder: -20°C; In solvent:
Storage Temperature --INVALID-LINK--
-80°C
) --INVALID-LINK--, --INVALID-
IC50 for TNF-a production 10 uM

LINK--

Experimental Protocols

While specific protocols for the chemical neutralization of ER-27319 for disposal are not
detailed in the available safety data sheets, the following general procedure for handling and
waste collection should be followed.

Step-by-Step Disposal Procedure:

o Segregation: All waste containing ER-27319, including unused product, contaminated
consumables (e.g., pipette tips, tubes), and personal protective equipment, must be
segregated from general laboratory waste.
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» Containerization: Place all ER-27319 waste into a designated, clearly labeled, and sealed
container. The container should be appropriate for hazardous chemical waste.

e Labeling: The waste container must be labeled with the full chemical name ("ER-27319
maleate”), the relevant hazard symbols (e.g., "Harmful,” "Dangerous for the environment"),
and the date of waste accumulation.

o Storage: Store the sealed waste container in a cool, well-ventilated, and designated
hazardous waste storage area, away from incompatible materials such as strong acids,
alkalis, and oxidizing agents.[4]

» Disposal: Arrange for the collection and disposal of the waste through an approved and
licensed waste disposal company. Provide the waste disposal company with a copy of the
Safety Data Sheet for ER-27319. Do not dispose of ER-27319 down the drain or in general
trash.[4]

In the event of a spill, cover the spillage with a suitable absorbent material, sweep it up, and
place it in an appropriate container for disposal as described above.[5]

Visualizing Key Processes

To further clarify the procedural and biological context of ER-27319, the following diagrams
illustrate the recommended disposal workflow and the compound's mechanism of action.
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Caption: A workflow diagram illustrating the proper procedure for the disposal of ER-27319.
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Caption: The signaling pathway of ER-27319, showing its inhibitory effect on Syk kinase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of ER-27319: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623812#er-27319-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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